Cas no 1343456-16-5 (1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
• CAS No: 1343456-16-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD20348883
• CID: 4585814
• PubChem ID: 59135250
• Update Time: 2024-11-04

1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(tert-Butyl)thiazol-4-yl)ethanone
• 1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone
• 1-(2-(t-Butyl)thiazol-4-yl)ethanone
• W16104
• 1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
• 1343456-16-5
• EN300-805029
• AKOS013868868
• MFCD20348883
• SCHEMBL13394729
• AS-65189
• CS-0217640
• DB-200782
• Z1235959302

• MDL： MFCD20348883
• Inchi： 1S/C9H13NOS/c1-6(11)7-5-12-8(10-7)9(2,3)4/h5H,1-4H3
• InChI Key： AFBLIINTGRGOBD-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones